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Compound of Interest

Compound Name: 2-Chloropropionitrile

Cat. No.: B155132 Get Quote

As a Senior Application Scientist, it is imperative to preface any procedural guidance with a

foundational understanding of the material in question. 2-Chloropropionitrile is a flammable

and highly toxic organic compound, demanding meticulous handling and disposal protocols to

ensure the safety of laboratory personnel and the preservation of our environment.[1][2] This

guide synthesizes technical data with field-proven practices to provide a comprehensive

framework for the responsible management of 2-Chloropropionitrile waste.

Understanding the Hazard Profile of 2-
Chloropropionitrile
Before we delve into the disposal procedures, a clear understanding of why such stringent

measures are necessary is crucial. 2-Chloropropionitrile presents a multi-faceted hazard

profile. It is classified as a flammable liquid and is acutely toxic if swallowed, inhaled, or in

contact with skin.[1][2] Furthermore, upon decomposition, it can release highly toxic fumes,

including hydrogen cyanide, nitrogen oxides, and hydrogen chloride.[3]
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Property Value Source

Molecular Formula C₃H₄ClN [1][4]

Molecular Weight 89.52 g/mol [1][4]

Appearance Liquid [2]

Boiling Point 120-122 °C [2][3]

Density 1.012 g/mL at 25 °C [2][3]

Flash Point 33 °C (91.4 °F) [2]

GHS Hazard Codes
H226, H301, H311, H331,

H315, H319, H335
[1][2]

This table summarizes the key physical and chemical properties of 2-Chloropropionitrile,

underscoring its hazardous nature.

Immediate Safety and Spill Response
The first line of defense in safe disposal is preventing unintended release. However, in the

event of a spill, immediate and correct action is critical.

Step-by-Step Spill Neutralization and Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the affected

area. Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don Personal Protective Equipment (PPE): At a minimum, this includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

A lab coat or chemical-resistant apron

A respirator with a suitable filter for organic vapors and acid gases (e.g., type ABEK

EN14387).[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropionitrile
https://www.scbt.com/p/2-chloropropionitrile-1617-17-0
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropionitrile
https://www.scbt.com/p/2-chloropropionitrile-1617-17-0
https://www.sigmaaldrich.com/US/en/product/aldrich/192406
https://www.sigmaaldrich.com/US/en/product/aldrich/192406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8294175.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/192406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8294175.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/192406
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropionitrile
https://www.sigmaaldrich.com/US/en/product/aldrich/192406
https://www.benchchem.com/product/b155132?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/192406
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain the Spill: For small spills, use a non-combustible absorbent material like vermiculite,

sand, or earth to contain the liquid.[5] Do not use combustible materials like paper towels.

Neutralize (for small, manageable spills): While direct neutralization of the nitrile itself is

complex, managing the immediate area is key. Once absorbed, the material should be

collected into a designated, labeled waste container.

Decontaminate the Area: After the bulk of the spill has been removed, decontaminate the

area with a suitable solvent, followed by a thorough wash with soap and water. All cleaning

materials must be disposed of as hazardous waste.

Seek Medical Attention: If there has been any personal exposure, seek immediate medical

attention.

Proper Disposal Procedures for 2-
Chloropropionitrile Waste
The guiding principle for the disposal of 2-Chloropropionitrile is that it must be treated as

hazardous waste.[6] Under no circumstances should it be disposed of down the drain or in

regular trash.[7]

Diagram: Decision Workflow for 2-Chloropropionitrile Disposal
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Waste Generation & Segregation

Containerization & Labeling

Temporary Storage

Final Disposal

2-Chloropropionitrile Waste Generated

Segregate from Incompatible Materials
(e.g., strong bases, acids, oxidizing agents)

Use a Designated, Compatible,
and Sealed Waste Container

Label Container Clearly:
'Hazardous Waste'

'2-Chloropropionitrile'
'Toxic, Flammable'

Store in a Well-Ventilated,
Cool, and Dry Area

Away from Heat, Sparks,
and Open Flames

Arrange for Pickup by a
Licensed Hazardous Waste Disposal Company

Complete all Necessary
Waste Manifest Paperwork

Incineration at a Permitted Facility
(Preferred Method)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloropropionitrile | C3H4ClN | CID 519225 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Chloropropionitrile 95 1617-17-0 [sigmaaldrich.com]

3. 2-Chloropropionitrile | 1617-17-0 [chemicalbook.com]

4. scbt.com [scbt.com]

5. cdn.chemservice.com [cdn.chemservice.com]

6. blog.cleanspaceproject.com [blog.cleanspaceproject.com]

7. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 2-
Chloropropionitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155132#2-chloropropionitrile-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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